Cas no 1401665-32-4 ((S)-2-Amino-1-[(S)-3-(benzyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one)

• Product Name: (S)-2-Amino-1-[(S)-3-(benzyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one
• CAS No: 1401665-32-4
• MF: C₁₅H₂₃N₃O
• MW: 261.36262345314
• CID: 2158662
• Update Time: 2025-06-08

(S)-2-Amino-1-[(S)-3-(benzyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-1-[(s)-3-(benzyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one
• (S)-2-Amino-1-((S)-3-(benzyl(methyl)amino)pyrrolidin-1-yl)propan-1-one
• AM97617
• (S)-2-Amino-1-[(S)-3-(benzylmethylamino)pyrrolidin-1-yl]propan-1-one
• (S)-2-Amino-1-[(S)-3-(benzyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one

• Inchi： 1S/C15H23N3O/c1-12(16)15(19)18-9-8-14(11-18)17(2)10-13-6-4-3-5-7-13/h3-7,12,14H,8-11,16H2,1-2H3/t12-,14-/m0/s1
• InChI Key： LDCVQMDQPKOYFP-JSGCOSHPSA-N
• SMILES： O=C([C@H](C)N)N1CC[C@@H](C1)N(C)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 302
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-1-[(S)-3-(benzyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one

Introduction to (S)-2-Amino-1-[(S)-3-(benzyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one (CAS No. 1401665-32-4)

(S)-2-Amino-1-[(S)-3-(benzyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one (CAS No. 1401665-32-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amino acid derivatives and is characterized by its complex stereochemistry, which plays a crucial role in its biological activity and pharmacological profile.

The chemical structure of (S)-2-Amino-1-[(S)-3-(benzyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one features an amino acid backbone with a substituted pyrrolidine ring, which imparts specific conformational flexibility and binding properties. The presence of the benzyl-methyl-amino group on the pyrrolidine ring enhances the compound's lipophilicity and influences its interaction with biological targets, such as receptors and enzymes.

Recent studies have highlighted the potential of (S)-2-Amino-1-[(S)-3-(benzyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one in various therapeutic areas. One notable application is in the treatment of neurological disorders, where the compound has shown promising results in modulating neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity as a selective serotonin reuptake inhibitor (SSRI), making it a potential candidate for the treatment of depression and anxiety disorders.

In addition to its SSRI properties, (S)-2-Amino-1-[(S)-3-(benzyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one has been investigated for its potential as a neuroprotective agent. Studies have shown that it can reduce oxidative stress and inflammation in neuronal cells, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This dual mechanism of action—combining SSRI activity with neuroprotective effects—makes it an attractive candidate for further clinical development.

The synthesis of (S)-2-Amino-1-[(S)-3-(benzyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one involves several steps, including the preparation of chiral intermediates and the formation of the pyrrolidine ring. Advanced synthetic methods, such as asymmetric catalysis and chiral resolution techniques, are often employed to ensure high enantiomeric purity, which is essential for its biological activity. The ability to produce this compound on a large scale with consistent quality is crucial for its potential commercialization as a pharmaceutical product.

Clinical trials are currently underway to evaluate the safety and efficacy of (S)-2-Amino-1-[(S)-3-(benzyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one in human subjects. Preliminary data from phase I trials have shown favorable pharmacokinetic profiles and tolerability, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

Beyond its therapeutic applications, (S)-2-Amino-1-[(S)-3-(benzyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one has also been explored as a tool compound in academic research. Its unique structural features make it an excellent model for studying protein-ligand interactions and receptor dynamics. Additionally, it serves as a valuable reference compound for developing new classes of drugs with similar mechanisms of action.

In conclusion, (S)-2-Amino-1-[(S)-3-(benzyl-methyl-amino)-pyrrolidin-1-y l]-propan - ione (CAS No. 1401665 - 32 - 4) represents a promising compound with significant potential in both research and clinical settings. Its unique chemical structure, combined with its diverse biological activities, positions it as a key player in the development of novel therapeutic agents for various neurological disorders. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in the field of medicinal chemistry.